2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Product Name, component content, use to
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1283-5g |
5-Bromoacenaphthene |
2051-98-1 | 93.0%(GC) | 5g |
￥165.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1283-25g |
5-Bromoacenaphthene |
2051-98-1 | 93.0%(GC) | 25g |
￥690.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BW564-100g |
5-Bromoacenaphthene |
2051-98-1 | 95% | 100g |
￥946.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BW564-25g |
5-Bromoacenaphthene |
2051-98-1 | 95% | 25g |
￥322.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BW564-5g |
5-Bromoacenaphthene |
2051-98-1 | 95% | 5g |
￥100.0 | 2022-06-10 | |
| Fluorochem | 211509-5g |
5-Bromo-1,2-dihydroacenaphthylene |
2051-98-1 | 95% | 5g |
￡33.00 | 2022-02-28 | |
| Fluorochem | 211509-25g |
5-Bromo-1,2-dihydroacenaphthylene |
2051-98-1 | 95% | 25g |
￡80.00 | 2022-02-28 | |
| Fluorochem | 211509-100g |
5-Bromo-1,2-dihydroacenaphthylene |
2051-98-1 | 95% | 100g |
￡188.00 | 2022-02-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY036867-5g |
5-Bromoacenaphthene |
2051-98-1 | ≥93% | 5g |
¥550.00 | 2025-04-16 | |
| TRC | B679353-5g |
5-Bromoacenaphthene |
2051-98-1 | 5g |
$ 53.00 | 2023-09-08 |
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5-Bromoacenaphthene (CAS: 2051-98-1) is a brominated derivative of acenaphthene, a polycyclic aromatic hydrocarbon (PAH) with significant applications in chemical synthesis and biomedical research. Recent studies have highlighted its potential as a versatile intermediate in organic synthesis and its emerging role in the development of novel therapeutic agents. This research brief synthesizes the latest findings on 5-Bromoacenaphthene, focusing on its chemical properties, synthetic applications, and biomedical relevance.
In the realm of organic chemistry, 5-Bromoacenaphthene has been utilized as a key building block for the synthesis of complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, enabling the construction of highly functionalized acenaphthene derivatives. The bromine atom at the 5-position serves as a reactive handle for further functionalization, making it a valuable precursor for the development of advanced materials and pharmaceuticals.
Recent advancements in medicinal chemistry have explored the potential of 5-Bromoacenaphthene as a scaffold for drug discovery. Researchers have identified its ability to interact with biological targets such as enzymes and receptors, owing to its planar aromatic structure. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 5-Bromoacenaphthene-based inhibitors targeting the ATP-binding site of kinases, showcasing its promise in oncology research. The compound's unique electronic properties and steric characteristics contribute to its high binding affinity and selectivity.
Environmental and toxicological studies have also investigated the safety profile of 5-Bromoacenaphthene. A recent assessment published in Environmental Science & Technology evaluated its biodegradability and ecotoxicological effects, revealing moderate persistence in aquatic environments. These findings underscore the need for careful handling and disposal in industrial and laboratory settings to mitigate potential environmental impacts.
Looking ahead, the versatility of 5-Bromoacenaphthene continues to inspire innovative research across multiple disciplines. Ongoing studies are exploring its applications in optoelectronic materials, where its luminescent properties are being harnessed for the development of organic light-emitting diodes (OLEDs). Additionally, its role in the synthesis of bioactive compounds is being expanded through computational modeling and high-throughput screening approaches.
In conclusion, 5-Bromoacenaphthene (CAS: 2051-98-1) represents a multifaceted compound with broad utility in chemical and biomedical research. Its synthetic accessibility, functional versatility, and biological relevance position it as a valuable tool for advancing both fundamental science and applied technologies. Future research will likely uncover new applications and refine its use in targeted therapeutic interventions and material science innovations.
